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Compound of Interest

Compound Name: cis-2-Decenoic acid

Cat. No.: B1664069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling cis-
2-Decenoic acid, including personal protective equipment (PPE) guidelines, operational

procedures, and disposal plans. Adherence to these protocols is critical for ensuring laboratory

safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment
cis-2-Decenoic acid is classified as a skin irritant (Category 2) and causes serious eye

irritation (Category 2A). It is also considered harmful to aquatic life with long-lasting effects.

Therefore, stringent adherence to safety protocols is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses complying with

OSHA's 29 CFR 1910.133 or

European Standard EN166. A

face shield is recommended

for additional protection.

To prevent eye contact which

can cause serious irritation[1].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber)

and a lab coat or other

protective clothing to prevent

skin exposure.

To avoid direct skin contact

which can cause irritation[2].

Respiratory Protection

Not typically required if

handled in a well-ventilated

area or under a chemical fume

hood. If aerosols may be

generated, a respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

must be followed.

To prevent inhalation of any

potential aerosols or vapors

which may cause respiratory

tract irritation.

Quantitative Safety and Physical Data
A summary of key quantitative data for cis-2-Decenoic acid is provided below for easy

reference.
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Property Value Source

Molecular Formula C₁₀H₁₈O₂ [1][3]

Molecular Weight 170.25 g/mol [1][3]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH412: Harmful to

aquatic life with long lasting

effects

Boiling Point
102–103 °C (216–217 °F) at

0.5 mmHg
[4]

Storage Temperature -20 °C [5]

Operational Plan: Safe Handling of cis-2-Decenoic
Acid
This step-by-step guide outlines the procedures for the safe handling of cis-2-Decenoic acid
from receipt to use.

1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leaks.

Verify that the label correctly identifies the contents as cis-2-Decenoic acid and that the

hazard pictograms are clearly visible.

Wear appropriate PPE (lab coat, safety glasses, and gloves) during inspection.

2. Storage:

Store the container in a tightly closed, designated, and properly labeled secondary container.

The recommended storage temperature is -20°C[5].
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Store in a well-ventilated area away from incompatible materials such as strong oxidizing

agents. The material is noted to be air-sensitive and should be stored under an inert gas.

3. Preparation and Use:

All handling of cis-2-Decenoic acid should be conducted in a well-ventilated laboratory,

preferably within a chemical fume hood to minimize inhalation exposure.

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Don the required PPE: chemical safety goggles, chemical-resistant gloves, and a lab coat.

When preparing solutions, add the acid to the solvent slowly to avoid splashing. cis-2-
Decenoic acid is soluble in ethanol, DMSO, and DMF[5].

Wash hands thoroughly after handling the substance.

4. Spill Response:

In the event of a small spill, ensure the area is well-ventilated and evacuate non-essential

personnel.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or earth). Do not use combustible materials, such as sawdust.

Collect the absorbed material into a designated, labeled hazardous waste container.

Clean the spill area with a suitable solvent, and then wash with soap and water.

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department immediately.

Disposal Plan: cis-2-Decenoic Acid
The primary method for the disposal of cis-2-Decenoic acid and its contaminated materials is

to treat it as hazardous chemical waste.

1. Waste Collection:
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Collect all waste containing cis-2-Decenoic acid, including unused product, contaminated

disposable labware (e.g., pipette tips, gloves), and spill cleanup materials, in a designated

and properly labeled hazardous waste container.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "cis-2-Decenoic acid"[6].

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

2. Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area.

The storage area should be secure, well-ventilated, and away from incompatible materials.

3. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste container through your

institution's EHS department.

Disposal must be conducted by a licensed hazardous waste disposal company in

accordance with all local, state, and federal regulations.

Avoid release to the environment. Do not dispose of down the drain.

Experimental Workflow and Safety Protocol
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Caption: Logical workflow for the safe handling and disposal of cis-2-Decenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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